1-{[1-(2,6-difluorobenzoyl)azetidin-3-yl]methyl}-4-methyl-1H-pyrazole

• IUPAC Name: (2,6-difluorophenyl)-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]methanone
• InChI: InChI=1S/C15H15F2N3O/c1-10-5-18-20(6-10)9-11-7-19(8-11)15(21)14-12(16)3-2-4-13(14)17/h2-6,11H,7-9H2,1H3
• InChI Key: VEFOBZBKPIXMMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C15H15F2N3O
• Molecular Weight: 291.30 g/mol
• CAS No.: 2549053-72-5

Description

The compound is a complex organic molecule that includes a pyrazole ring and an azetidine ring. Pyrazole is a five-membered ring with two nitrogen atoms, and azetidine is a four-membered ring with one nitrogen atom. The presence of the difluorobenzoyl group suggests that this compound may have interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole and azetidine rings, and the introduction of the difluorobenzoyl group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazole and azetidine rings, as well as the difluorobenzoyl group, would all contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its structure and the functional groups present. The pyrazole and azetidine rings might be involved in reactions with other compounds, and the difluorobenzoyl group could also play a role.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed analysis.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with a specific target in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be studied further to better understand its properties, or it could be tested for potential uses in various fields.